Cas no 176722-74-0 (7-Methyl-2-(trifluoromethyl)quinoline)

7-Methyl-2-(trifluoromethyl)quinoline structure
176722-74-0 structure
Product Name:7-Methyl-2-(trifluoromethyl)quinoline
CAS No:176722-74-0
MF:C11H8F3N
MW:211.183133125305
CID:112443
PubChem ID:4385029
Update Time:2025-04-18

7-Methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-2-(trifluoromethyl)quinoline
    • 7-METHYL-2-TRIFLUOROMETHYLQUINOLINE
    • Quinoline,7-methyl-2-(trifluoromethyl)-
    • PHLJKUAHHBRYOG-UHFFFAOYSA-N
    • DTXSID40402706
    • 176722-74-0
    • Inchi: 1S/C11H8F3N/c1-7-2-3-8-4-5-10(11(12,13)14)15-9(8)6-7/h2-6H,1H3
    • InChI Key: PHLJKUAHHBRYOG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C2C=CC(C)=CC2=N1)(F)F

Computed Properties

  • Exact Mass: 211.06094
  • Monoisotopic Mass: 211.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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